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Compound of Interest

Compound Name: H-HoArg-OH

Cat. No.: B1673340

Frequently Asked Questions (FAQSs)
General & Foundational Knowledge

Q1: What is L-homoarginine and what is its physiological significance?

Al: L-homoarginine (L-hArg) is a non-proteinogenic amino acid, structurally similar to L-
arginine.[1] It is synthesized endogenously from lysine and arginine by the enzyme L-
arginine:glycine amidinotransferase (AGAT).[1][2] Low circulating levels of L-homoarginine
have been strongly associated with an increased risk for cardiovascular disease, adverse
cardiovascular events, and mortality in numerous epidemiological studies.[1][2][3][4][5][6] This
has led to the hypothesis that L-hArg may be a protective factor, and that supplementation
could be a viable therapeutic strategy.[4] L-hArg serves as an alternative substrate for nitric
oxide synthase (NOS) to produce nitric oxide (NO) and is also an inhibitor of the enzyme
arginase, which competes with NOS for the common substrate L-arginine.[4][7]

Q2: What are the primary metabolic pathways for L-homoarginine?

A2: L-homoarginine is primarily synthesized by L-arginine:glycine amidinotransferase (AGAT).
[1][8] Its catabolism involves several enzymes:

 Nitric Oxide Synthases (NOS): L-hArg is a weak substrate for all three NOS isoforms,
leading to the production of NO and homaocitrulline.[3][4]

e Arginases: It can be metabolized by arginases to form urea and lysine.[3][4]
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» Alanine:glyoxylate aminotransferase 2 (AGXT2): A key catabolic pathway involves its
transamination by AGXT2 to form 6-guanidino-2-oxocaproic acid (GOCA).[3][4][9] Genetic
variations in the AGXT2 gene can affect circulating L-homoarginine levels.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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